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Compound of Interest

Compound Name: Silver citrate

Cat. No.: B086174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

characteristics of silver citrate (Ag₃C₆H₅O₇). The information presented is intended to support

research, development, and quality control activities involving this compound.

Core Physical and Chemical Properties
Silver citrate is an organic silver salt recognized for its antimicrobial properties.[1][2] It typically

presents as a white to off-white or light grey crystalline powder.[1][2][3][4] A key characteristic is

its sensitivity to light, which can cause the compound to darken over time.[3][5]

Quantitative physical and chemical data for silver citrate are summarized in the table below

for ease of reference and comparison.
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Property Value

Appearance
White, off-white, to light grey crystalline powder.

[1][2][5][6]

Molecular Formula
C₆H₅Ag₃O₇ (anhydrous)[2][3][7] or

Ag₃C₆H₅O₇·xH₂O (hydrate)[1]

Molecular Weight 512.70 g/mol (anhydrous basis)[1][2][3][5]

Melting Point Decomposes at 170 °C.[1][7][8]

Boiling Point 309.6 °C at 760 mmHg.[5][7]

Solubility in Water

Sparingly soluble; 1 part dissolves in

approximately 3500 parts of water, which

corresponds to about 285 ppm of Ag(I) ions.[3]

[5][7][9] It is more soluble in boiling water.[3][5]

[7]

Solubility in other solvents

Very soluble in dilute nitric acid and ammonia.[3]

[5][7] It can be effectively dissolved in citric acid

solutions.[7][9]

CAS Number
126-45-4 (anhydrous)[2][3][5][7], 206986-90-5

(hydrate)[1][6][10]

Experimental Protocols
The characterization of silver citrate involves a variety of analytical techniques to determine its

identity, purity, structure, and morphology. Below are detailed methodologies for key

experiments.

2.1 Synthesis of Silver Citrate

A common method for synthesizing silver citrate is through a precipitation reaction.[9][11]

Objective: To produce solid silver citrate from aqueous solutions of a silver salt and a citrate

salt.
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Materials: Silver nitrate (AgNO₃), Sodium citrate (Na₃C₆H₅O₇), deionized water, 400 mL

beaker, magnetic stirrer, filtration apparatus.

Procedure:

Prepare separate aqueous solutions of silver nitrate and sodium citrate by dissolving

stoichiometric amounts of each salt in 100 mL of deionized water. A typical molar ratio is

3:1 for AgNO₃ to sodium citrate.[11]

Mix the two solutions in the 400 mL beaker.

Stir the mixture magnetically for approximately 30 minutes at room temperature. A white

precipitate of silver citrate will form.[9]

Separate the precipitate from the solution via filtration.

Wash the collected solid with deionized water to remove any unreacted reagents.

Dry the purified silver citrate powder, for instance, at 50°C.[11]

2.2 Characterization Techniques

X-ray Diffraction (XRD): Used to analyze the crystal structure of the synthesized powder. The

resulting diffraction pattern provides information on the phase and crystallinity of the material.

[9]

Differential Scanning Calorimetry (DSC): This technique is used to determine the thermal

properties, such as the decomposition temperature. The sample is heated at a controlled

rate, and the heat flow is measured relative to a reference, revealing thermal transitions.[9]

Scanning Electron Microscopy (SEM): Provides high-resolution images of the sample's

surface morphology, allowing for the characterization of particle shape and size distribution.

[9]

Argentometric Titration: An assay method to determine the silver content. This involves

titrating the sample with a standardized solution of potassium thiocyanate (KSCN).[8]
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Karl Fischer Titration: Used to quantify the water content in the hydrated form of silver
citrate.[6]

Visualizations
3.1 Experimental Workflow: Synthesis and Characterization of Silver Citrate

The following diagram illustrates the typical workflow for the synthesis and subsequent

characterization of silver citrate.
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Caption: Workflow for Silver Citrate Synthesis and Characterization.
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3.2 Logical Relationship: Dissolution in Citric Acid

Silver citrate's solubility is significantly enhanced in citric acid solutions due to the formation of

soluble silver citrate complexes.[9] This relationship is crucial for formulating aqueous

solutions with higher concentrations of silver ions.
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Caption: Dissolution of Silver Citrate in Citric Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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